4-[2-(propan-2-yl)phenoxy]benzoic acid

• CAS No.: 938271-18-2
• Molecular Formula: C16H16O3
• Molecular Weight: 256.3

Description

4-[2-(Propan-2-yl)phenoxy]benzoic acid is a chemical compound with a complex structure that includes a benzene ring substituted with a propan-2-yl group and a benzoic acid moiety1

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-[2-(propan-2-yl)phenoxy]benzoic acid typically involves the following steps:

• Phenol Derivative Synthesis: The starting material is often a phenol derivative, such as 2-(propan-2-yl)phenol.

• Esterification: The phenol derivative undergoes esterification with an appropriate carboxylic acid derivative, such as benzoyl chloride, in the presence of a base like pyridine.

• Hydrolysis: The resulting ester is then hydrolyzed under acidic or basic conditions to yield the final product, this compound.

Industrial Production Methods: In an industrial setting, the synthesis may involve continuous flow reactors and optimized reaction conditions to increase yield and reduce by-products. Purification steps such as recrystallization or chromatography are employed to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions: 4-[2-(Propan-2-yl)phenoxy]benzoic acid can undergo various chemical reactions, including:

• Oxidation: The compound can be oxidized to form derivatives such as this compound derivatives.

• Reduction: Reduction reactions can lead to the formation of reduced derivatives.

• Substitution: Electrophilic and nucleophilic substitution reactions can occur at different positions on the benzene rings.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromic acid (H2CrO4).

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) in the presence of a catalyst are used.

• Substitution: Reagents such as halogens (e.g., Br2) and strong bases (e.g., NaOH) are employed for substitution reactions.

Major Products Formed:

• Oxidation Products: Various oxidized derivatives of the compound.

• Reduction Products: Reduced forms of the compound.

• Substitution Products: Halogenated or alkylated derivatives.

Scientific Research Applications

4-[2-(Propan-2-yl)phenoxy]benzoic acid has several scientific research applications:

• Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

• Biology: The compound can be used in biological studies to understand the interaction of phenolic compounds with biological systems.

• Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism by which 4-[2-(propan-2-yl)phenoxy]benzoic acid exerts its effects involves its interaction with molecular targets and pathways. The compound may act as an inhibitor or activator of specific enzymes or receptors, leading to biological effects. The exact mechanism depends on the specific application and context in which the compound is used.

Comparison with Similar Compounds

4-[2-(Propan-2-yl)phenoxy]benzoic acid is similar to other phenolic compounds and benzoic acid derivatives. its unique structure, including the propan-2-yl group, sets it apart from other compounds. Similar compounds include:

• Phenol Derivatives: Compounds with similar phenolic structures.

• Benzoic Acid Derivatives: Compounds with similar benzoic acid moieties.